LogP Comparison: Methyl vs. Tetrahydrofuranyl 1,2,4-Oxadiazole
The target compound exhibits a computed logP of 0.48 (Fluorochem data), which is measurably lower than the logP of 0.53 for the closely related analog 2‑methyl‑5‑[3‑(tetrahydrofuran‑3‑yl)‑1,2,4‑oxadiazol‑5‑yl]pyrazine, where the oxadiazole 3‑methyl group is replaced by a tetrahydrofuran‑3‑yl substituent . The ~0.05 logP unit difference, while modest, reflects the methyl group's weaker contribution to overall lipophilicity relative to the oxygen‑containing tetrahydrofuran ring. In CNS drug discovery programs where logP values between 0 and 3 are commonly targeted, even sub‑unit differences can shift a compound across permeability and solubility thresholds [1].
| Evidence Dimension | Partition coefficient (computed logP) |
|---|---|
| Target Compound Data | logP = 0.48 (calculated; Fluorochem) |
| Comparator Or Baseline | 2-methyl-5-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]pyrazine: logP = 0.53 (calculated; Hit2Lead/ChemBridge) |
| Quantified Difference | ΔlogP ≈ 0.05 (target compound less lipophilic) |
| Conditions | Computed logP values from vendor technical datasheets; identical calculation methodology not confirmed across sources |
Why This Matters
For procurement decisions in CNS‑targeted screening libraries, the lower logP of 0.48 positions this compound closer to optimal fragment‑like space (logP ≤ 3 with low MW) compared to bulkier oxadiazole analogs, potentially offering superior solubility and reduced phospholipidosis risk.
- [1] Wager, T.T., Hou, X., Verhoest, P.R., & Villalobos, A. (2010). Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chemical Neuroscience, 1(6), 435–449. View Source
